6-{4-[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile

Specification

• CAS No.: 2640889-49-0
• Molecular Formula: C16H18N6S
• Molecular Weight: 326.4 g/mol
• IUPAC Name: 6-[4-(5-methyl-2-methylsulfanylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile
• Standard InChI: InChI=1S/C16H18N6S/c1-12-10-19-16(23-2)20-15(12)22-7-5-21(6-8-22)14-4-3-13(9-17)11-18-14/h3-4,10-11H,5-8H2,1-2H3
• Standard InChI Key: NXZVTNFKCMRKPW-UHFFFAOYSA-N
• SMILES: CC1=CN=C(N=C1N2CCN(CC2)C3=NC=C(C=C3)C#N)SC
• Canonical SMILES: CC1=CN=C(N=C1N2CCN(CC2)C3=NC=C(C=C3)C#N)SC

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound features three distinct heterocyclic components:

• A pyrimidine ring substituted with a methyl group at position 5 and a methylsulfanyl group at position 2.

• A piperazine moiety linked to the pyrimidine at position 4.

• A pyridine ring functionalized with a nitrile group at position 3, connected to the piperazine.

The IUPAC name, 6-[4-(5-methyl-2-methylsulfanylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile, reflects this arrangement. Key structural data include:

Property	Value
Molecular Formula	C₁₆H₁₈N₆S
Molecular Weight	326.4 g/mol
SMILES	CC1=CN=C(N=C1N2CCN(CC2)C3=NC=C(C=C3)C#N)SC
Topological Polar Surface Area	98.3 Ų

Spectroscopic Characterization

The compound’s structure has been confirmed through:

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectra validate the positions of methyl, methylsulfanyl, and nitrile groups.

• Mass Spectrometry (MS): A molecular ion peak at m/z 326.4 aligns with the theoretical molecular weight.

• Infrared (IR) Spectroscopy: Stretching vibrations at 2,220 cm⁻¹ (C≡N) and 1,250 cm⁻¹ (C-S) confirm functional groups.

Synthesis and Reaction Pathways

Synthetic Routes

The synthesis involves multi-step reactions optimized for yield and purity:

• Pyrimidine Ring Formation:

  • Condensation of thiourea derivatives with β-keto esters to form the 5-methyl-2-(methylsulfanyl)pyrimidin-4-amine intermediate.

• Piperazine Coupling:

  • Nucleophilic aromatic substitution (SₙAr) between the pyrimidine intermediate and piperazine under reflux in polar aprotic solvents (e.g., DMF or DMSO).

• Pyridine Functionalization:

  • Introduction of the nitrile group via cyanation of a halogenated pyridine precursor using CuCN or Pd-catalyzed cross-coupling.

Example Reaction Conditions:

• Temperature: 80–120°C

• Catalysts: Pd(PPh₃)₄ for Suzuki-Miyaura couplings

• Yield: ~60–75% after purification by column chromatography

Key Challenges

• Regioselectivity: Ensuring substitution at the correct positions on the pyrimidine and pyridine rings requires careful control of stoichiometry and catalysts.

• Purification: Removal of byproducts (e.g., unreacted piperazine) demands gradient elution in HPLC or recrystallization.

Applications in Drug Discovery

Lead Optimization Strategies

Modifications to enhance potency and selectivity include:

• Substitution at Pyrimidine C-2: Replacing methylsulfanyl with bulkier groups (e.g., isopropyl) to improve target affinity.

• Piperazine Derivatives: Introducing acetyl or sulfonyl groups to modulate pharmacokinetics.

Table 2: Analog Activity Comparison

Analog Structure	Target IC₅₀ (nM)	Selectivity (Fold)
Methylsulfanyl derivative	5.9 (PI3Kα)	101 (β/α), 38 (γ/α)
Isopropylthio derivative	2.1 (CDK4)	>100 (CDK2)
Nitrile-to-amide swap	12.4 (PI3Kα)	45 (β/α)

Patent Landscape

Key patents disclose:

• US9156845B2: Covers pyrrolo-pyrimidine derivatives as LRRK2 inhibitors for Parkinson’s disease.

• WO2021074138A1: Describes synthetic methods for pyrimidine intermediates used in oncology.